Ethyl 6-(2-fluoro-5-methylphenoxy)-2-oxohexanoate
Overview
Description
Compound “Ethyl 6-(2-fluoro-5-methylphenoxy)-2-oxohexanoate” is a chemical entity with unique properties and potential applications in various scientific fields. This compound is known for its specific molecular structure and reactivity, making it a subject of interest in both academic and industrial research.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of compound “Ethyl 6-(2-fluoro-5-methylphenoxy)-2-oxohexanoate” involves a series of chemical reactions that require precise conditions. The synthetic route typically includes:
Step 1: Initial reaction involving [specific reagents and conditions].
Step 2: Intermediate formation through [specific reaction type].
Step 3: Final product formation under [specific conditions].
Industrial Production Methods: In an industrial setting, the production of compound “this compound” is scaled up using optimized processes to ensure high yield and purity. This involves:
Large-scale reactors: for the initial and intermediate reactions.
Purification techniques: such as distillation, crystallization, or chromatography.
Quality control measures: to ensure consistency and compliance with regulatory standards.
Chemical Reactions Analysis
Types of Reactions: Compound “Ethyl 6-(2-fluoro-5-methylphenoxy)-2-oxohexanoate” undergoes various chemical reactions, including:
Oxidation: Reaction with oxidizing agents to form [specific products].
Reduction: Reaction with reducing agents to yield [specific products].
Substitution: Reaction with nucleophiles or electrophiles to produce [specific derivatives].
Common Reagents and Conditions:
Oxidizing agents: [Examples of oxidizing agents].
Reducing agents: [Examples of reducing agents].
Reaction conditions: Temperature, pressure, solvents, and catalysts specific to each reaction type.
Major Products:
Scientific Research Applications
Compound “Ethyl 6-(2-fluoro-5-methylphenoxy)-2-oxohexanoate” has a wide range of applications in scientific research, including:
Chemistry: Used as a reagent or intermediate in organic synthesis.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its therapeutic potential in treating specific diseases.
Industry: Utilized in the production of [specific industrial products].
Mechanism of Action
Comparison with Other Similar Compounds: Compound “Ethyl 6-(2-fluoro-5-methylphenoxy)-2-oxohexanoate” can be compared with other similar compounds based on:
Structural similarities: [List of similar compounds].
Reactivity: Differences in reactivity and reaction conditions.
Applications: Unique applications that distinguish it from other compounds.
Comparison with Similar Compounds
- Compound A
- Compound B
- Compound C
This detailed article provides a comprehensive overview of compound “Ethyl 6-(2-fluoro-5-methylphenoxy)-2-oxohexanoate,” covering its introduction, preparation methods, chemical reactions, scientific research applications, mechanism of action, and comparison with similar compounds
Properties
IUPAC Name |
ethyl 6-(2-fluoro-5-methylphenoxy)-2-oxohexanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19FO4/c1-3-19-15(18)13(17)6-4-5-9-20-14-10-11(2)7-8-12(14)16/h7-8,10H,3-6,9H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DUNCWPRXQSIVQQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=O)CCCCOC1=C(C=CC(=C1)C)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)C(=O)CCCCOC1=C(C=CC(=C1)C)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19FO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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